Cas no 859169-20-3 (Ethyl 2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)phenyl)acetate)

Ethyl 2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)phenyl)acetate structure
859169-20-3 structure
Product Name:Ethyl 2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)phenyl)acetate
CAS No:859169-20-3
MF:C16H23BO4
MW:290.162425279617
MDL:MFCD08704684
CID:706811
Update Time:2024-10-26

Ethyl 2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)phenyl)acetate Chemical and Physical Properties

Names and Identifiers

    • (4-Ethoxycarbonylmethylphenyl)boronic acid pinacol ester
    • (4-Ethoxycarbonylmethylphenyl)-boronic acid pinacol ester
    • 4-(Ethoxycarbonylmethyl)Phenylboronic Acid Pinacol Ester
    • 4-(ethoxycarbonylmethyl)phenylboronic acid, pinaco
    • 4-Ethoxycarbonylmethylphenylboronic acid, pinacol ester
    • Benzeneaceticacid, 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, ethyl ester
    • ethyl 2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetate
    • Ethyl 2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acetate
    • 2-[(4-Ethoxycarbonylmethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 2-[4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetic Acid Ethyl Ester
    • 4-(ETHOXYCARBONYLMETHYL)PHENYLBORONIC ACID, PINACOL ESTER
    • (4-Ethoxycarbonylmethylphenyl)boronic acid, pinacol ester
    • ethyl [4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetate
    • ethyl 2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxabor
    • [4-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)phenyl]acetic acid ethyl ester
    • Ethyl [4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)phenyl]acetate
    • Ethyl 2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)phenyl)acetate
    • MDL： MFCD08704684
    • Inchi： 1S/C16H23BO4/c1-6-19-14(18)11-12-7-9-13(10-8-12)17-20-15(2,3)16(4,5)21-17/h7-10H,6,11H2,1-5H3
    • InChI Key： RPRBNRDIESZHFL-UHFFFAOYSA-N
    • SMILES： O=C(CC1C=CC(B2OC(C)(C)C(C)(C)O2)=CC=1)OCC

Computed Properties

  • Exact Mass: 290.16900
  • Monoisotopic Mass: 290.169
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 357
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.8

Experimental Properties

  • PSA: 44.76000
  • LogP: 2.09140

Ethyl 2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)phenyl)acetate Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Ethyl 2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)phenyl)acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
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Ethyl 2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acetate
 859169-20-3 97%
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 $297.00 2023-08-31
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Ethyl 2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acetate
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 859169-20-3 95+%
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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CM134161-1g
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 859169-20-3 95%+
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 $57 2023-02-18
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 859169-20-3 95%+
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Chemenu
CM134161-10g
Ethyl 2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acetate
 859169-20-3 95%+
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 $352 2023-02-18

Ethyl 2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)phenyl)acetate Production Method

Production Method 1

15250-46-1 15250-46-1
73183-34-3 73183-34-3
859169-20-3 859169-20-3
Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: Dimethyl sulfoxide ;  36 h, 80 °C
Reference
Conjugated or Broken: The Introduction of Isolation Spacer ahead of the Anchoring Moiety and the Improved Device Performance
Chai, Zhaofei; et al, ACS Applied Materials & Interfaces, 2016, 8(42), 28652-28662

Production Method 2

195062-61-4 195062-61-4
5764-82-9 5764-82-9
859169-20-3 859169-20-3
Reaction Conditions
1.1 Catalysts: Tris(dibenzylideneacetone)dipalladium ,  Phosphonium, tricyclohexyl[(2-methylphenyl)methyl]-, chloride (1:1) Solvents: Tetrahydrofuran ;  1 h, rt
1.2 Reagents: N,N,N′,N′-Tetramethylethylenediamine ;  16 h, rt
1.3 Reagents: Water ;  rt
Reference
Coupling of Reformatsky reagents with aryl chlorides enabled by ylide-functionalized phosphine ligands
Hu, Zhiyong ; et al, Angewandte Chemie, 2021, 60(12), 6778-6783

Ethyl 2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)phenyl)acetate Raw materials

Ethyl 2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)phenyl)acetate Preparation Products

Ethyl 2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)phenyl)acetate Related Literature

Related Categories

859169-20-3 (Ethyl 2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)phenyl)acetate) Related Products

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